Cas no 1082303-67-0 (3-(3,5-dimethoxyphenoxy)propyl(methyl)amine)

• Product Name: 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine
• CAS No: 1082303-67-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5176363
• PubChem ID: 28260079
• Update Time: 2026-03-05

3-(3,5-dimethoxyphenoxy)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(3,5-dimethoxyphenoxy)-N-methyl-
• 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine

• Inchi： 1S/C12H19NO3/c1-13-5-4-6-16-12-8-10(14-2)7-11(9-12)15-3/h7-9,13H,4-6H2,1-3H3
• InChI Key： FIFPZILNHJWWPU-UHFFFAOYSA-N
• SMILES： C(NC)CCOC1=CC(OC)=CC(OC)=C1

Additional information on 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine

Comprehensive Overview of 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine (CAS No. 1082303-67-0): Properties, Applications, and Industry Relevance

3-(3,5-dimethoxyphenoxy)propyl(methyl)amine (CAS No. 1082303-67-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative incorporates a dimethoxyphenoxy moiety, which contributes to its potential as a building block for bioactive molecules. The compound's molecular formula, C₁₂H₁₉NO₃, reflects its moderate complexity, while its propylamine backbone offers versatility in synthetic applications.

Recent studies highlight the growing interest in 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine as a precursor for central nervous system (CNS) targeting compounds, aligning with current trends in neurological drug discovery. Researchers are particularly intrigued by its potential to modulate neurotransmitter systems, though clinical applications remain exploratory. The compound's lipophilic nature, conferred by its aromatic and aliphatic components, makes it valuable for blood-brain barrier penetration studies – a hot topic in modern pharmacology.

From a synthetic chemistry perspective, CAS 1082303-67-0 demonstrates interesting reactivity patterns. The methylamine group can participate in reductive amination reactions, while the dimethoxy aromatic system offers sites for electrophilic substitution. These characteristics position it as a valuable intermediate for creating diverse molecular architectures, particularly in the development of selective receptor modulators. Current literature suggests applications in designing GPCR-targeting compounds, which dominate approximately 34% of all FDA-approved drugs.

The compound's physicochemical properties warrant special consideration. With a calculated LogP of approximately 1.8, 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine exhibits balanced hydrophilicity-lipophilicity, making it suitable for medicinal chemistry optimization. Its molecular weight of 225.29 g/mol falls within the preferred range for drug-like molecules, adhering to Lipinski's rule of five. These attributes explain its growing popularity in high-throughput screening libraries and fragment-based drug design initiatives.

Industrial applications of 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine extend beyond pharmaceuticals. The agrochemical sector has shown interest in its potential as a plant growth regulator intermediate, particularly for developing selective herbicide safeners. The dimethoxyphenyl component may contribute to xenobiotic metabolism modulation in plants, a research area gaining momentum with increasing demand for sustainable crop protection solutions. This dual applicability in human health and agriculture makes CAS 1082303-67-0 a compound of cross-disciplinary significance.

Analytical characterization of 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Recent advancements in microscale synthesis techniques have improved access to this compound, addressing previous challenges in large-scale production. The development of greener synthetic routes using catalytic methods reflects the compound's alignment with green chemistry principles – a major focus in contemporary chemical manufacturing.

From a commercial perspective, 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine remains a low-volume high-value chemical, primarily supplied for research purposes. Its pricing structure reflects the complexity of multi-step synthesis and the need for high-purity grades. The compound's patent landscape shows increasing activity, particularly in combinatorial chemistry applications and structure-activity relationship studies. These factors contribute to its status as a niche research chemical with significant upside potential.

Safety considerations for handling CAS 1082303-67-0 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment including gloves and eye protection is recommended. Storage typically requires inert atmosphere conditions to prevent degradation, with many suppliers offering stabilized formulations for extended shelf life. These handling requirements mirror those of similar fine chemicals in research settings.

The future outlook for 3-(3,5-dimethoxyphenoxy)propyl(methyl)amine appears promising, with potential expansions into material science applications. Its molecular structure suggests possible utility in developing specialty polymers or liquid crystal compositions, though these applications remain underexplored. As research into bioactive small molecules continues to evolve, this compound's unique combination of aromatic and aliphatic functionalities positions it as a versatile scaffold for multiple scientific disciplines.